![molecular formula C15H17BrN2 B193207 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) CAS No. 120511-84-4](/img/structure/B193207.png)
2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
Overview
Description
“2,2’-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile)” is a chemical compound. It is also known as 5-(Bromomethyl)-α1,α1,α3,α3-tetramethyl-1,3-benzenediacetonitrile . It has a molecular formula of C15H17BrN2 and a molecular weight of 305.21 .
Molecular Structure Analysis
The molecular structure of “2,2’-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile)” consists of a phenyl ring with a bromomethyl group at the 5-position and two 2-methylpropanenitrile groups attached at the 2 and 2’ positions .Scientific Research Applications
Molecular Structure Analysis
- The compound exhibits specific crystallographic properties, such as a twofold axis leading to disorder in the methyl group attached to the benzene ring. This has implications for its molecular structure analysis (Gomathi et al., 2019).
Impurity Characterization in Pharmaceuticals
- It has been identified as an impurity in pharmaceutical ingredients. Its isolation and characterization are crucial for ensuring the purity and safety of pharmaceutical products (Hiriyanna & Basavaiah, 2008).
Synthesis of Selective Ionophores
- Used in the synthesis of crownophanes, which are compounds that selectively complex with certain ions, like Ag+. This has potential applications in chemical sensing and separation processes (Kumar et al., 1998).
Derivative Synthesis for Crown Ethers
- Involved in the synthesis of monofunctional derivatives of crown ethers, which are useful in host-guest chemistry and molecular recognition studies (Gibson et al., 1997).
Ligand Synthesis for Metal Complexes
- Utilized in the synthesis of novel ligands for tetra-nuclear metal complexes, contributing to the understanding of thermal and magnetic properties of these complexes (Uysal, Er & Tahtaci, 2016).
Monomer Synthesis for Poly(amides) and Poly(esters)
- Acts as a precursor in the synthesis of silarylene-containing aliphatic compounds, which can be employed as monomers for creating various polymers (Terraza, Tagle & Lembach, 2010).
Polymer Synthesis
- Useful in synthesizing poly(p-phenylenes) with well-defined side chain polymers, which are significant in the development of new materials with specific properties (Cianga, Hepuzer & Yagcı, 2002).
Synthesis of Cyclic Alpha-amino Acid Derivatives
- Employed in the synthesis of constrained cyclic alpha-amino acid derivatives, which have applications in biochemistry and pharmaceuticals (Kotha & Brahmachary, 2000).
Binding Character Study in Calixarenes
- Used in the study of calixarenes, contributing to research in host-guest chemistry and molecular recognition (Kumar et al., 1999).
Analysis of Monomers for Conductive Polymers
- Analyzed as a monomer for the synthesis of polyphenylenevinylene, a conductive polymer, which is significant in the field of electronics and materials science (Sanford et al., 1999).
Safety and Hazards
Mechanism of Action
Target of Action
The compound 2,2’-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile), also known as 3,5-bis(2-cyanoprop-2-yl)benzyl bromide, is primarily used as an impurity reference in the production of Anastrozole , an aromatase inhibitor . The primary target of this compound is therefore the aromatase enzyme , which plays a crucial role in the biosynthesis of estrogens .
Mode of Action
Anastrozole works by binding to the aromatase enzyme and inhibiting its activity, thereby reducing the production of estrogens .
Biochemical Pathways
The compound is involved in the estrogen biosynthesis pathway . By inhibiting the aromatase enzyme, it prevents the conversion of androgens to estrogens, leading to a decrease in estrogen levels . This can have downstream effects on various physiological processes that are regulated by estrogens.
Result of Action
The primary result of the action of this compound is the reduction in estrogen levels . This can have significant effects at the molecular and cellular levels, particularly in estrogen-dependent tissues. It can potentially be used in the treatment of conditions that are exacerbated by high estrogen levels, such as certain types of breast cancer .
properties
IUPAC Name |
2-[3-(bromomethyl)-5-(2-cyanopropan-2-yl)phenyl]-2-methylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17BrN2/c1-14(2,9-17)12-5-11(8-16)6-13(7-12)15(3,4)10-18/h5-7H,8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXHGCDOJLOZML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=CC(=CC(=C1)CBr)C(C)(C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30468018 | |
Record name | 2,2'-[5-(Bromomethyl)-1,3-phenylene]bis(2-methylpropanenitrile) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120511-84-4 | |
Record name | 5-(Bromomethyl)-α1,α1,α3,α3-tetramethyl-1,3-benzenediacetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=120511-84-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120511844 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2'-[5-(Bromomethyl)-1,3-phenylene]bis(2-methylpropanenitrile) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30468018 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-BROMOMETHYL ANASTROZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OIS19A3U1G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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